![molecular formula C28H25N3O2 B3933503 N-[4-(4-benzoyl-1-piperazinyl)phenyl]-1-naphthamide](/img/structure/B3933503.png)
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-1-naphthamide
Overview
Description
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-1-naphthamide, also known as BMS-986001, is a novel small molecule inhibitor that has been developed for the treatment of various diseases. This compound has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of cancer, autoimmune diseases, and viral infections.
Mechanism of Action
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-1-naphthamide is a potent inhibitor of the bromodomain and extra-terminal (BET) family of proteins, which play a key role in the regulation of gene expression. By inhibiting BET proteins, this compound can disrupt the expression of genes that are critical for the survival and proliferation of cancer cells, as well as the replication of viruses.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. In cancer cells, this compound can induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. This compound has also been shown to have anti-inflammatory effects in autoimmune diseases, by reducing the production of pro-inflammatory cytokines. In viral infections, this compound can inhibit the replication of the virus, leading to a reduction in viral load.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-1-naphthamide is its potency and specificity for BET proteins, which makes it a valuable tool for studying the role of these proteins in disease. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in animal studies.
Future Directions
There are several potential future directions for the development of N-[4-(4-benzoyl-1-piperazinyl)phenyl]-1-naphthamide. One area of interest is the use of this compound in combination with other cancer therapies, such as chemotherapy or immunotherapy, to enhance their efficacy. Another potential application is the use of this compound in the treatment of inflammatory bowel disease, which has been shown to be associated with dysregulation of BET proteins. Finally, further studies are needed to explore the potential use of this compound in the treatment of other viral infections, such as influenza or Zika virus.
Scientific Research Applications
N-[4-(4-benzoyl-1-piperazinyl)phenyl]-1-naphthamide has been extensively studied for its potential use in the treatment of cancer, autoimmune diseases, and viral infections. In preclinical studies, this compound has shown potent inhibitory activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to have antiviral activity against the hepatitis C virus and the human immunodeficiency virus (HIV).
Properties
IUPAC Name |
N-[4-(4-benzoylpiperazin-1-yl)phenyl]naphthalene-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N3O2/c32-27(26-12-6-10-21-7-4-5-11-25(21)26)29-23-13-15-24(16-14-23)30-17-19-31(20-18-30)28(33)22-8-2-1-3-9-22/h1-16H,17-20H2,(H,29,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDLIAXVCNIUYMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)NC(=O)C3=CC=CC4=CC=CC=C43)C(=O)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.